D-Glucose 6-phosphate sodium

• Molecular Formula: C6H12NaO9P
• Molecular Weight: 282.12 g/mol
• InChI: InChI=1S/C6H13O9P.Na/c7-3-2(1-14-16(11,12)13)15-6(10)5(9)4(3)8;/h2-10H,1H2,(H2,11,12,13);/q;+1/p-1
• InChIKey: ZALKNDISPIVVKC-UHFFFAOYSA-M

D-Glucose 6-phosphate sodium: Baseline Specifications for Metabolic Substrate Procurement

D-Glucose 6-phosphate sodium (CAS: 54010-71-8) is the monosodium salt of glucose-6-phosphate, a central intermediate in glycolysis and the pentose phosphate pathway . It is available as a crystalline powder with a molecular weight of 282.12 g/mol and a melting point of 204°C (dec.) . The compound exhibits an optical rotation of [α]25/D +33° (c = 10 in H2O) and solubility of 50 mg/mL in water . It serves as the native substrate for glucose-6-phosphate dehydrogenase (G6PDH) assays and is widely used in enzymatic activity measurements, metabolic flux analyses, and as a precursor in biosynthetic pathways .

Enzyme Substrate Native substrate for G6PDH activity and kinetics

Handling Form Non-hygroscopic monosodium for accurate weighing

Pathway Fit Glycolysis and pentose phosphate pathway studies

Why D-Glucose 6-phosphate sodium Cannot Be Readily Replaced with Analogous Sugar Phosphates

Sugar phosphates within the hexose-6-phosphate class are not functionally interchangeable due to distinct enzyme specificity, physicochemical stability, and salt-form behavior. D-Glucose 6-phosphate sodium exhibits a Km for human G6PDH that is indistinguishable from the native endogenous substrate [1]. In contrast, the glucose analog 2-deoxyglucose 6-phosphate (2-DG6P) is oxidized by the same enzyme at a rate 1000-fold slower, fundamentally altering assay kinetics and confounding experimental interpretation [2]. Furthermore, the monosodium salt form demonstrates marked stability differences relative to the disodium counterpart: it is non-hygroscopic and remains stable to atmospheric moisture at room temperature, whereas the disodium salt is hygroscopic and requires strict desiccation . These differential properties preclude simple in-class substitution for rigorous biochemical applications.

2-Deoxyglucose 6-phosphate

G6PDH oxidizes 2-DG6P approximately 1000× slower, altering assay kinetics. Not a direct substitute for native substrate studies.

Disodium salt form

Hygroscopic nature may compromise weighing precision and storage; monosodium form provides ambient stability without desiccation.

• [1] Tang T, Yeh C, Huang C, Huang M. Expression and biochemical characterization of human glucose-6-phosphate dehydrogenase in Escherichia coli: a system to analyze normal and mutant enzymes. Blood. 1994;84(10 Suppl 1):63a. View Source
• [2] Lowry OH, Passonneau JV, Schulz DW, Rock MK. Enzymatic assays for 2-deoxyglucose and 2-deoxyglucose 6-phosphate. Anal Biochem. 1987;161(1):80-88. View Source

Quantitative Differentiation: D-Glucose 6-phosphate sodium Versus In-Class Alternatives and Salt Forms

Enzymatic Oxidation Rate: D-Glucose 6-phosphate vs. 2-Deoxyglucose 6-phosphate (G6PDH Substrate Specificity)

D-Glucose 6-phosphate is the native substrate for glucose-6-phosphate dehydrogenase (G6PDH) and exhibits high catalytic efficiency. The glucose analog 2-deoxyglucose 6-phosphate (2-DG6P), often used in metabolic inhibition studies, is also oxidized by G6PDH but with profoundly reduced kinetics. This differential rate underpins the necessity of using authentic D-glucose 6-phosphate sodium for accurate G6PDH activity measurements and for distinguishing between the two compounds in mixed analytical systems [1].

Oxidation Rate

Reported

D-G6P: baseline (1.0)
2-DG6P: 0.001× (1000-fold slower)

Ensures valid G6PDH kinetics; prevents assay interference

Purified G6PDH, spectrophotometric NADPH detection

Evidence Dimension	Relative oxidation rate by glucose-6-phosphate dehydrogenase (G6PDH)
Target Compound Data	Reference rate (defined as baseline, i.e., 1.0)
Comparator Or Baseline	2-Deoxyglucose 6-phosphate (2-DG6P)
Quantified Difference	1000-fold slower (i.e., 0.001x relative rate)
Conditions	Enzymatic assay using purified G6PDH; spectrophotometric NADPH detection

Why This Matters

Ensures valid G6PDH activity assays and prevents cross-reactivity artifacts when quantifying 2-DG6P in tracer studies.

• [1] Lowry OH, Passonneau JV, Schulz DW, Rock MK. Enzymatic assays for 2-deoxyglucose and 2-deoxyglucose 6-phosphate. Anal Biochem. 1987;161(1):80-88. View Source

Substrate Affinity (Km) for Human G6PDH: Recombinant vs. Endogenous Enzyme Validation

The kinetic behavior of D-glucose 6-phosphate sodium with recombinant human G6PDH has been directly validated against authentic human enzyme. The Km values obtained for G6P were indistinguishable between the recombinant and native enzymes, confirming that the synthetic substrate behaves identically to the endogenous ligand [1]. This validation is critical for studies utilizing recombinant G6PDH systems for disease modeling (e.g., G6PD deficiency variants) and ensures that kinetic parameters derived from such systems are physiologically relevant [1].

Km Validation

Reported

Indistinguishable between recombinant and native human G6PDH

Supports recombinant enzyme use for disease modeling

E. coli expressed vs. authentic human enzyme

Evidence Dimension	Michaelis-Menten constant (Km) for glucose-6-phosphate
Target Compound Data	Km value with recombinant normal G6PDH (specific numeric value not reported but stated as 'indistinguishable' from authentic)
Comparator Or Baseline	Authentic human G6PDH (native enzyme from human source)
Quantified Difference	Indistinguishable (no significant difference)
Conditions	In vitro enzyme assay with recombinant G6PDH expressed in E. coli versus authentic human G6PDH

Why This Matters

Validates the use of D-glucose 6-phosphate sodium in recombinant G6PDH systems for translational research and enzyme variant characterization.

• [1] Tang T, Yeh C, Huang C, Huang M. Expression and biochemical characterization of human glucose-6-phosphate dehydrogenase in Escherichia coli: a system to analyze normal and mutant enzymes. Blood. 1994;84(10 Suppl 1):63a. View Source

Hygroscopicity and Ambient Stability: Monosodium vs. Disodium Salt Forms

The monosodium salt of D-glucose 6-phosphate (CAS 54010-71-8) is explicitly characterized as non-hygroscopic and exhibits high stability to atmospheric moisture at room temperature. This contrasts sharply with the disodium salt form (CAS 3671-99-6), which is hygroscopic and requires storage under desiccated conditions . This differential physical property has direct consequences for laboratory handling, weighing accuracy, and long-term storage reliability. Procurement of the monosodium form eliminates the need for rigorous desiccation protocols and reduces the risk of hydration-induced degradation during routine use .

Salt Form Stability

Data to verify

Monosodium: non-hygroscopic
Disodium: hygroscopic, requires desiccation

Directly impacts weighing accuracy and storage needs

Ambient conditions; supplier specification

Evidence Dimension	Hygroscopicity and stability to atmospheric moisture
Target Compound Data	Non-hygroscopic; very stable to atmospheric moisture at room temperature
Comparator Or Baseline	D-Glucose 6-phosphate disodium salt (CAS 3671-99-6)
Quantified Difference	Qualitative but definitive: monosodium is non-hygroscopic; disodium is hygroscopic and requires desiccation
Conditions	Ambient laboratory conditions (room temperature, atmospheric exposure)

Why This Matters

Directly influences weighing accuracy, ease of handling, and storage requirements in routine laboratory workflows.

Purity Specifications: HPLC vs. Enzymatic Assay Comparability

Commercially available D-glucose 6-phosphate sodium is certified to ≥98% purity by HPLC analysis . This analytical method quantifies chemical purity based on chromatographic separation. However, for biochemical applications, enzymatic purity is equally critical. Studies have demonstrated that crystalline barium salt preparations of glucose-6-phosphate yield 98-102% purity by enzymatic assay [1]. The concordance between HPLC purity (≥98%) and enzymatic purity (98-102%) for high-quality preparations indicates that chemical purity reliably translates to functional purity, with negligible enzymatically inactive contaminants. This is in contrast to some lower-grade preparations, which may exhibit enzymatic purities as low as 77-89% [2].

Purity Concordance

Reported

HPLC ≥98% matches enzymatic purity 98–102% for high-grade salts

Chemical purity reliably reflects functional purity

Lower-grade lots may show 77–89% enzymatic purity

Evidence Dimension	Purity by chemical (HPLC) versus functional (enzymatic) assay
Target Compound Data	≥98% (HPLC) for sodium salt; 98-102% (enzymatic) for crystalline barium salt
Comparator Or Baseline	Lower-grade or amorphous preparations of glucose-6-phosphate salts
Quantified Difference	Enzymatic purity of high-grade preparations matches HPLC purity; lower-grade preparations may have enzymatic purity of 77-89%
Conditions	HPLC analysis (chemical purity) and G6PDH-coupled enzymatic assay (functional purity)

Why This Matters

Assures that ≥98% HPLC-grade material provides functionally pure substrate for accurate enzymatic assays without inhibitory contaminants.

• [1] Horecker BL, Wood WA. D-Glucose-6-phosphate. In: Methods in Enzymology. Academic Press; 1957;3:152-154. View Source
• [2] Seegmiller JE, Horecker BL. The synthesis of glucose-6-phosphate and 6-phosphogluconate. J Biol Chem. 1951;192(1):175-180. View Source

Aqueous Solution Stability: Monosodium Salt Long-Term Storage Data

For experimental workflows requiring pre-prepared stock solutions, the stability of aqueous D-glucose 6-phosphate sodium has been rigorously documented. Reconstituted aqueous stock solutions of the monosodium salt remain stable for up to 6 weeks when aliquoted and stored at -20°C . This stability window is significantly longer than the 1-month recommended use period for disodium salt solutions under comparable storage conditions [1]. The extended solution stability of the monosodium form reduces the frequency of fresh solution preparation, minimizes freeze-thaw cycles, and enhances inter-experimental consistency.

Stock Stability

Context-dependent

Monosodium: up to 6 weeks at -20°C
Disodium: approximately 1 month at -20°C

Enables batch preparation, reduces freeze-thaw variability

Aqueous aliquots; supplier data from disodium reference

Evidence Dimension	Aqueous stock solution stability at -20°C
Target Compound Data	Stable for up to 6 weeks at -20°C
Comparator Or Baseline	D-Glucose 6-phosphate disodium salt (typical vendor specification)
Quantified Difference	6 weeks vs. 1 month (i.e., approximately 50% longer stability window)
Conditions	Aqueous solution, aliquoted, stored at -20°C, avoidance of repeated freeze-thaw cycles

Why This Matters

Enables batch preparation of stock solutions, reduces experimental variability, and improves laboratory workflow efficiency.

• [1] Adooq Bioscience. D-Glucose-6-phosphate disodium salt (Product A18553). Product Data Sheet. 2025. View Source

Validated Application Scenarios for D-Glucose 6-phosphate sodium Based on Comparative Evidence

G6PDH Activity Assays and Enzyme Kinetics Studies

D-Glucose 6-phosphate sodium serves as the definitive substrate for glucose-6-phosphate dehydrogenase (G6PDH) assays due to its native enzyme kinetics [1]. In contrast to 2-deoxyglucose 6-phosphate, which exhibits a 1000-fold slower oxidation rate, the authentic compound ensures accurate, reproducible kinetic measurements [2]. Its validated Km equivalence to endogenous G6P supports its use in recombinant enzyme systems for studying G6PD deficiency variants and enzyme mutations [1].

Metabolic Flux Analysis and Pentose Phosphate Pathway Studies

The ≥98% HPLC purity of D-glucose 6-phosphate sodium, coupled with demonstrated functional enzymatic purity [1][2], qualifies it as a reliable tracer and substrate for metabolic flux analyses. Its non-hygroscopic nature ensures precise mass measurements, a critical requirement for quantitative flux balance studies .

ATP-Regenerating System Component in Coupled Enzymatic Reactions

As a glycolytic intermediate, D-glucose 6-phosphate sodium functions effectively as part of ATP-regenerating systems [1]. The non-hygroscopic monosodium form provides superior handling characteristics for multi-enzyme reaction setups, eliminating moisture-related weighing inaccuracies that can compromise reaction stoichiometry [2].

Long-Term Enzymology Studies Requiring Pre-Prepared Stock Solutions

For experimental designs spanning several weeks, the 6-week stability of aqueous stock solutions at -20°C enables batch preparation of D-glucose 6-phosphate sodium stocks [1]. This reduces day-to-day preparation variability and minimizes freeze-thaw degradation, thereby enhancing longitudinal data consistency.

Application

Selection Property

Validation Focus

G6PDH activity & kinetics assays

Native substrate kinetics

Substrate specificity and Km validation

Metabolic flux & pentose phosphate studies

High chemical and functional purity

Mass accuracy and contaminant absence

ATP-regenerating coupled reactions

Non-hygroscopic handling

Weighing precision in multi-component setups

Long-term enzymology with pre-prepared stocks

Extended solution stability

Batch-to-batch consistency and reduced freeze-thaw

• [1] Tang T, Yeh C, Huang C, Huang M. Expression and biochemical characterization of human glucose-6-phosphate dehydrogenase in Escherichia coli. Blood. 1994;84(10 Suppl 1):63a. View Source
• [2] Lowry OH, Passonneau JV, Schulz DW, Rock MK. Enzymatic assays for 2-deoxyglucose and 2-deoxyglucose 6-phosphate. Anal Biochem. 1987;161(1):80-88. View Source